Cas no 1338494-67-9 (tert-Butyl {2-3-(benzoylamino)-1H-1,2,4-triazol-5-ylethyl}carbamate)

• Product Name: tert-Butyl {2-3-(benzoylamino)-1H-1,2,4-triazol-5-ylethyl}carbamate
• CAS No: 1338494-67-9
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• MDL: MFCD20441377
• CID: 4695419
• Update Time: 2025-05-21

tert-Butyl {2-3-(benzoylamino)-1H-1,2,4-triazol-5-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl {2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl}carbamate
• tert-Butyl (2-(3-benzamido-1H-1,2,4-triazol-5-yl)ethyl)carbamate
• tert-Butyl (2-[3-(benzoylamino)-1h-1,2,4-triazol-5-yl]ethyl)carbamate
• T5064
• tert-butyl {2-[5-(benzoylamino)-4H-1,2,4-triazol-3-yl]ethyl}carbamate
• carbamic acid, [2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl {2-3-(benzoylamino)-1H-1,2,4-triazol-5-ylethyl}carbamate

• MDL： MFCD20441377
• Inchi： 1S/C16H21N5O3/c1-16(2,3)24-15(23)17-10-9-12-18-14(21-20-12)19-13(22)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,17,23)(H2,18,19,20,21,22)
• InChI Key： DVIBQAUMRXIHGP-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=NC(NC(C2C=CC=CC=2)=O)=NN1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 432
• Topological Polar Surface Area: 109

Additional information on tert-Butyl {2-3-(benzoylamino)-1H-1,2,4-triazol-5-ylethyl}carbamate

tert-Butyl {2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl}carbamate (CAS No. 1338494-67-9)

The compound tert-butyl {2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl}carbamate, identified by the CAS registry number 1338494-67-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used as intermediates in drug synthesis and agrochemicals. The structure of this molecule incorporates a tert-butyl group, a triazole ring, and a benzoyl amino group, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have highlighted the importance of heterocyclic compounds like triazoles in drug design. The presence of the 1H-1,2,4-triazole ring in this compound suggests its potential as an antagonist or agonist in receptor-mediated signaling pathways. Triazoles are known for their ability to form stable hydrogen bonds and exhibit high binding affinities to various protein targets, making them valuable in the development of new therapeutic agents.

The synthesis of tert-butyl {2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl}carbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of benzoyl chloride as a reagent introduces the benzoyl amino group, which enhances the molecule's stability and bioavailability. This compound has been studied for its role in inhibiting certain enzymes and receptors, making it a promising candidate for anti-inflammatory and antitumor drug development.

In terms of application, this compound has shown potential in agrochemicals as well. Its ability to act as a herbicide or fungicide is currently under investigation. Researchers have reported that the triazole moiety contributes significantly to its pesticidal activity by disrupting key metabolic pathways in target organisms. Furthermore, the tert-butyl group enhances the molecule's lipophilicity, improving its absorption and distribution properties.

Recent studies have also explored the use of this compound in polymer chemistry. The triazole ring can serve as a cross-linking agent in polymeric materials, offering improved mechanical properties and thermal stability. This dual functionality—pharmaceutical and industrial—underscores the versatility of tert-butyl {2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl}carbamate.

The CAS number 1338494-67-9 is essential for identifying this compound in scientific literature and regulatory databases. Accurate identification is crucial for ensuring safety compliance and facilitating further research into its applications.

In conclusion, tert-butyl {2-[3-(benzoylamino)-1H-1,2,4-triazol-5-yl]ethyl}carbamate represents a significant advancement in organic synthesis with diverse applications across pharmaceuticals and agrochemicals. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields.